Cas no 78987-20-9 (3-Oxo-3-(o-tolylamino)propanoic acid)
78987-20-9 structure
Product Name:3-Oxo-3-(o-tolylamino)propanoic acid
CAS No:78987-20-9
MF:C10H11NO3
MW:193.199242830276
CID:1087155
PubChem ID:12664592
Update Time:2025-04-20
3-Oxo-3-(o-tolylamino)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Oxo-3-(o-tolylamino)propanoic acid
- 3-(2-methylanilino)-3-oxopropanoic acid
- 3-[(2-METHYLPHENYL)AMINO]-3-OXOPROPANOIC ACID
- 3-[(2-methylphenyl)amino]-3-oxopropanoic acid(SALTDATA: FREE)
- Malonsaeure-mono-o-toluidid
- N-o-tolyl-malonamic acid
- N-o-Tolyl-malonamidsaeure
- N-tolylcarbamoylacetic acid
- SCHEMBL11182704
- Propanoic acid, 3-[(2-methylphenyl)amino]-3-oxo-
- DTXSID10506144
- 78987-20-9
- AKOS011514162
- STL419576
- DB-151239
- 3-[(2-Methylphenyl)amino]-3-oxopropanoicacid
-
- MDL: MFCD09157986
- Inchi: 1S/C10H11NO3/c1-7-4-2-3-5-8(7)11-9(12)6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
- InChI Key: ZVSXBFLEXYCRRS-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)O)NC1C=CC=CC=1C
Computed Properties
- Exact Mass: 193.07400
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.288
- Boiling Point: 429.5°C at 760 mmHg
- Flash Point: 213.5°C
- Refractive Index: 1.603
- PSA: 66.40000
- LogP: 1.48120
3-Oxo-3-(o-tolylamino)propanoic acid Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Oxo-3-(o-tolylamino)propanoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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